Cas no 1289032-95-6 (6-amino-4-bromo-2-pyridinecarbaldehyde)

• Product Name: 6-amino-4-bromo-2-pyridinecarbaldehyde
• CAS No: 1289032-95-6
• MF: C₆H₅BrN₂O
• MW: 201.020700216293
• CID: 1227377
• PubChem ID: 53485167
• Update Time: 2025-11-02

6-amino-4-bromo-2-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-bromo-2-pyridinecarbaldehyde
• 6-aMino-4-broMopicolinaldehyde
• 1289032-95-6
• SCHEMBL10219844
• AM20050752
• D75532
• CS-0093982
• 6-amino-4-bromopyridine-2-carbaldehyde
• 6-amino-4-bromo-2-pyridinecarbaldehyde

• Inchi： 1S/C6H5BrN2O/c7-4-1-5(3-10)9-6(8)2-4/h1-3H,(H2,8,9)
• InChI Key： NAHQPSNCNBIFAR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)N=C(C=1)N

Computed Properties

• Exact Mass: 199.95853g/mol
• Monoisotopic Mass: 199.95853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-amino-4-bromo-2-pyridinecarbaldehyde

Comprehensive Overview of 6-amino-4-bromo-2-pyridinecarbaldehyde (CAS No. 1289032-95-6)

6-amino-4-bromo-2-pyridinecarbaldehyde (CAS No. 1289032-95-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its pyridine core, bromo substitution, and aldehyde functional group, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it invaluable for constructing complex molecules, particularly in the design of drug candidates and functional materials.

The growing interest in 6-amino-4-bromo-2-pyridinecarbaldehyde is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in the synthesis of kinase inhibitors, which are critical in targeting diseases such as cancer and inflammatory disorders. The compound's amino and aldehyde groups provide reactive sites for further modifications, enabling the creation of diverse heterocyclic scaffolds. This adaptability aligns with current trends in precision medicine, where tailored molecular structures are essential for achieving desired therapeutic effects.

In addition to its pharmaceutical relevance, 6-amino-4-bromo-2-pyridinecarbaldehyde is also being investigated for its utility in agrochemical formulations. The bromo substituent enhances the compound's reactivity, making it a promising building block for crop protection agents. With the global push toward sustainable agriculture, this compound could contribute to the development of eco-friendly pesticides that minimize environmental impact while maintaining efficacy.

From a material science perspective, 6-amino-4-bromo-2-pyridinecarbaldehyde offers exciting possibilities. Its pyridine ring and aldehyde functionality make it a candidate for designing organic semiconductors and coordination polymers. These materials are pivotal in advancing technologies such as flexible electronics and energy storage systems, areas that are currently at the forefront of scientific innovation.

The synthesis and handling of 6-amino-4-bromo-2-pyridinecarbaldehyde require meticulous attention to detail. Standard protocols involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the bromo group. Purification techniques such as column chromatography or recrystallization are often employed to achieve high purity, which is crucial for ensuring reproducibility in downstream applications.

As the demand for specialty chemicals continues to rise, 6-amino-4-bromo-2-pyridinecarbaldehyde stands out as a compound with immense potential. Its multifaceted applications across pharmaceuticals, agrochemicals, and advanced materials underscore its importance in modern chemistry. Researchers and industry professionals alike are keen to explore its full capabilities, making it a subject of ongoing study and innovation.

For those seeking detailed spectroscopic data or synthetic protocols for 6-amino-4-bromo-2-pyridinecarbaldehyde, reputable sources such as SciFinder and Reaxys provide comprehensive information. Additionally, collaborations with custom synthesis providers can facilitate access to this compound for research and development purposes.

In summary, 6-amino-4-bromo-2-pyridinecarbaldehyde (CAS No. 1289032-95-6) is a compound of significant scientific and industrial interest. Its structural versatility and broad applicability make it a valuable asset in addressing some of today's most pressing challenges in healthcare, agriculture, and technology. As research progresses, this compound is likely to play an even greater role in shaping the future of these fields.